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Compound of Interest

Compound Name: CM-118

CAS No.: 1370652-56-4

Cat. No.: B606736

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers engaged in the synthesis of superheavy elements (SHE), particularly

focusing on the challenges associated with element 119 and heavier elements.

Troubleshooting Guides
Issue: Consistently low or no detection of fusion-evaporation residue events.

Q1: My experiment has been running for an extended period, but we are not observing any

decay chains corresponding to element 119. What are the likely causes?

A1: The synthesis of element 119 pushes the limits of current technology, and a null result is a

common outcome.[1][2] Several factors, often interconnected, could be the cause:

Extremely Low Cross-Section: The production cross-sections for element 119 are predicted

to be in the femtobarn (fb) to picobarn (pb) range.[3][4] For the ³¹V + ²⁴⁸Cm reaction, the

peak theoretical cross-section is estimated at a mere 0.005 pb.[3] This means the desired

fusion event is exceptionally rare. An unsuccessful attempt to synthesize element 119 using

a ⁵⁰Ti beam on a ²⁴⁹Bk target implied a limiting cross-section of 65 fb.[5]
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Beam Energy Optimization: The fusion probability is highly sensitive to the projectile's beam

energy. If the energy is too low, the projectiles won't overcome the Coulomb barrier to fuse

with the target nuclei. If it's too high, the compound nucleus may have too much excitation

energy and fission immediately.[3] The optimal energy for the ⁵¹V + ²⁴⁸Cm reaction is

estimated to be around 6 MeV/nucleon.[3]

Target Integrity: High-intensity ion beams can damage the actinide target, leading to

degradation or perforation over time.[6][7] This reduces the effective number of target atoms

and can alter the beam energy interacting with the target. The use of rotating targets is a

common technique to mitigate localized heating and damage.

Beam Stability and Intensity: Long-term, stable operation of the accelerator is critical.

Fluctuations in beam intensity or position can affect the reaction rate and the efficiency of the

recoil separator. While higher intensity is desired, it is often limited by the target's durability;

beam intensities typically cannot exceed 10¹² projectiles per second without risking target

damage.[6]

Separator and Detector Efficiency: The recoil separator must efficiently filter the handful of

SHE atoms from the quadrillions of unreacted beam particles.[8] The overall efficiency of the

separator and the detection system for a full decay chain must be precisely calibrated.

RIKEN's GARIS-II, for example, was built to have twice the efficiency of the previous model.

[9]

Short Half-Lives: The predicted half-lives of element 119 isotopes are on the order of

microseconds or milliseconds.[1][5] The detection electronics must be fast enough to register

these rapid decay events.[5]

Issue: Uncertainty in choosing the optimal experimental parameters.

Q2: How do I select the most promising projectile-target combination for synthesizing a new

superheavy element?

A2: The choice of projectile and target is a critical balance of factors aimed at maximizing the

fusion probability and the survival of the resulting compound nucleus.

Reaction Asymmetry: Generally, more asymmetric reactions (a larger difference in mass

between the projectile and target) have a higher probability of fusion.[10] This is why the
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"silver bullet" ⁴⁸Ca was so successful for synthesizing elements up to 118.[11] Moving to

heavier projectiles like ⁵⁰Ti or ⁵¹V necessarily makes the reactions more symmetric, which

reduces the expected yield.[5]

Neutron Richness: Using neutron-rich projectiles and targets is crucial. The resulting

compound nucleus will be closer to the predicted center of the "island of stability," which is

expected around N=184, leading to higher survival probabilities against fission.[12]

Availability and Stability of Materials: The ideal target material must be available in sufficient

quantities (milligrams) and have a long enough half-life to be fabricated into a target.[6]

Actinide targets like ²⁴⁸Cm, ²⁴⁹Bk, and ²⁵⁴Es are candidates, but their production is complex

and costly.[7][13] Einsteinium-254 is attractive but extremely difficult to produce in target

quantities.[4][7]

"Magic" Nuclei: Projectiles or targets with "magic numbers" of protons or neutrons (like ⁴⁸Ca

with 20 protons and 28 neutrons) exhibit enhanced stability, which can be advantageous.[11]

Titanium-50 is also considered "doubly magic."[14]

Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in synthesizing element 119 compared to element 118

(Oganesson)?

A1: Synthesizing element 119 is significantly more difficult than synthesizing element 118

primarily due to the need to move beyond ⁴⁸Ca as a projectile.[11][15] This introduces several

challenges:

Decreased Fusion Probability: Using heavier projectiles like ⁵⁰Ti, ⁵¹V, or ⁵⁴Cr leads to more

symmetric reactions, which are less favorable for fusion.[5]

Lower Cross-Sections: As a direct consequence, the predicted production cross-sections

drop by an order of magnitude or more, from a few picobarns for element 118 to the low

femtobarn range for element 119.[4][5] This requires much longer experiment run times to

observe a single event.

Shorter Half-Lives: Element 119 is expected to be more unstable than element 118, with

even shorter half-lives, making detection more challenging.[16]
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Q2: What is the "island of stability" and how does it relate to the search for element 119?

A2: The "island of stability" is a theoretical concept in nuclear physics predicting that a region of

superheavy isotopes with specific "magic numbers" of protons and neutrons will exhibit

significantly longer half-lives than surrounding isotopes.[17][18] While the known superheavy

elements have half-lives of seconds or less, isotopes on the island could potentially last for

minutes, days, or even longer.[17] The island is thought to be centered near neutron number N

= 184.[17][19] Current synthesis reactions produce neutron-deficient isotopes that lie on the

"shores" of this island. A major goal of SHE research is to create more neutron-rich nuclei to

get closer to the island's center, which would confirm its existence and allow for the study of the

chemical properties of these exotic elements.[12]

Q3: What are the current and planned experimental campaigns to synthesize element 119?

A3: Several leading laboratories are actively pursuing the synthesis of element 119:

RIKEN (Japan): An experiment is underway bombarding curium-248 (²⁴⁸Cm) targets with a

vanadium-51 (⁵¹V) beam.[13][20] They are utilizing their new SRILAC accelerator and

GARIS-III separator.[13]

JINR (Dubna, Russia): The Superheavy Element Factory at JINR is preparing for

experiments to create elements 119 and 120. They plan to use titanium-50 (⁵⁰Ti) beams on

berkelium (²⁴⁹Bk) and californium (²⁴⁹Cf) targets.[12] They have also alluded to a future

attempt using a chromium-54 (⁵⁴Cr) projectile on an americium-243 (²⁴³Am) target.[2]

GSI (Germany): An attempt to synthesize element 119 was made by bombarding a

berkelium-249 (²⁴⁹Bk) target with titanium-50 (⁵⁰Ti) ions, which did not yield a positive result.

[2]

Data Presentation: Projectile-Target Combinations
Table 1: Proposed and Attempted Reactions for Synthesizing Element 119
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Projectile Target
Compound
Nucleus

Predicted/Limi
ting Cross-
Section

Status /
Laboratory

⁵⁰Ti ²⁴⁹Bk ²⁹⁹119 < 65 fb[5]
Attempted (GSI)

[2]

⁵¹V ²⁴⁸Cm ²⁹⁹119
~5 fb (0.005 pb)

[3]

Underway

(RIKEN)[3][13]

⁴⁸Ca ²⁵⁴Es ³⁰²119 ~0.3 pb[4] Proposed[4][21]

⁵⁴Cr ²⁴³Am ²⁹⁷119 -
Planned (JINR)

[2]

Table 2: Proposed Reactions for Synthesizing Element 120

Projectile Target
Compound
Nucleus

Predicted
Cross-Section

Status /
Laboratory

⁵⁰Ti ²⁴⁹Cf ²⁹⁹120 0.5 - 100 fb[22]
Planned (JINR)

[12]

⁵⁴Cr ²⁴⁸Cm ³⁰²120 - Proposed[10]

⁶⁴Ni ²³⁸U ³⁰²120 - Proposed[10]

Experimental Protocols
Methodology for a "Hot Fusion" Superheavy Element Synthesis Experiment

This protocol describes a generalized workflow for synthesizing element 119 using a reaction

like ⁵¹V + ²⁴⁸Cm.

Ion Source and Acceleration:

Vanadium-51 atoms are ionized in an Electron Cyclotron Resonance (ECR) ion source.

The resulting V ions are injected into a linear accelerator (LINAC) or cyclotron.
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The ions are accelerated to a precise kinetic energy, typically around 5-6 MeV per

nucleon.[3] Beam intensity is maximized as much as the target can withstand, often in the

range of several particle microamperes (pµA).[23]

Target Interaction:

The high-energy ⁵¹V beam is directed onto a rotating target wheel.

The target consists of a few hundred micrograms per square centimeter of ²⁴⁸Cm oxide

electrodeposited onto a thin, durable backing foil (e.g., titanium).[7]

The vast majority of projectiles pass through the target or undergo scattering events. A tiny

fraction undergoes a complete fusion reaction, forming a highly excited compound nucleus

(e.g., ²⁹⁹119).

Evaporation and In-flight Separation:

The excited compound nucleus de-excites almost instantaneously by emitting several

(typically 3-4) neutrons, a process known as evaporation. This results in the final

superheavy nucleus (e.g., ²⁹⁶119 or ²⁹⁵119).

The resulting SHE atom, along with unreacted beam particles and other reaction products,

recoils out of the target.

This mixture enters a gas-filled recoil separator (e.g., GARIS-III).[13] The separator uses

magnetic and electric fields to separate the heavy SHE atoms from the much more

numerous background particles based on their different magnetic rigidity.

Detection and Identification:

The separated SHE atoms are implanted into a position-sensitive silicon strip detector at

the focal plane of the separator.

The identification is achieved by observing the subsequent chain of alpha decays. The

implanted nucleus will emit an alpha particle, transforming into a daughter nucleus (e.g.,

an isotope of Tennessine). This daughter will also decay, and so on, creating a correlated

chain of events in position and time.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://arxiv.org/html/2411.13095v1
https://cyclotron.tamu.edu/she2015/assets/pdfs/presentations/SHE_2015_summary.pdf
https://cyclotron.tamu.edu/she2015/assets/pdfs/presentations/Roberto_SHE_2015_TAMU.pdf
https://www.ornl.gov/project/synthesis-new-superheavy-elements-and-nuclei
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The energies of the alpha particles and the half-lives of each decay in the chain are

measured. This decay signature provides the "fingerprint" for identifying the new element.

[8][9]

Mandatory Visualization

Accelerator Complex Reaction Stage
Separation & Detection

Ion Source
(e.g., ECR)

LINAC / Cyclotron
Inject Ions

Projectile Beam
(e.g., ⁵¹V)

Accelerate
Rotating Target

(e.g., ²⁴⁸Cm)

Bombard

Gas-Filled
Recoil Separator

Fusion Products Recoil Silicon Strip
Detector

Implant SHE

Data Acquisition
& Analysis

Record Decay Chain

Click to download full resolution via product page

Caption: Workflow for Superheavy Element Synthesis and Detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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